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Compound of Interest

Compound Name: 4-Octyl acetate

Cat. No.: B15366383

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of octyl acetate, focusing on the chemical
identifiers, physicochemical properties, and relevant experimental protocols for two of its
isomers: n-octyl acetate and sec-octyl acetate (octan-4-yl acetate). This document is intended
to serve as a comprehensive resource for professionals in research and development.

Chemical Identification and Nomenclature

The term "octyl acetate" can refer to several isomers. For clarity, this guide will distinguish
between the straight-chain ester, n-octyl acetate, and an important branched isomer, octan-4-yl
acetate, which is likely what is meant by the query "4-Octyl acetate".

Identifier n-Octyl Acetate Octan-4-yl Acetate
IUPAC Name octyl acetate octan-4-yl acetate
CAS Number 112-14-1 5921-87-9

Acetic acid, octyl ester;

Synonyms Caprylyl acetate; Octyl 4-Octanol, acetate
ethanoate

Molecular Formula C10H2002 C10H2002

Molecular Weight 172.27 g/mol 172.27 g/mol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15366383?utm_src=pdf-interest
https://www.benchchem.com/product/b15366383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The following table summarizes the key physical and chemical properties of n-octyl acetate.

Data for octan-4-yl acetate is less readily available in the literature.

Property n-Octyl Acetate Reference
Appearance Colorless liquid [1]
Odor Fruity, orange-like [1]
Boiling Point 211 °C (at 760 mmHgQ) [1]
Melting Point -38.5°C [1]
Density 0.867 g/mL at 25 °C [2]
Solubility in Water Practically insoluble [2]
Solubility in Organic Solvents Soluble in ethanol and ether [1]
Refractive Index (n20/D) 1.418 [2]
Flash Point 86 °C [1]

Experimental Protocols

Synthesis of n-Octyl Acetate via Fischer Esterification

This protocol details a standard laboratory procedure for the synthesis of n-octyl acetate.

Materials:

1-Octanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (catalyst)

5% Sodium Bicarbonate solution

Saturated Sodium Chloride solution (brine)
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e Anhydrous Sodium Sulfate
o Diethyl ether (or other suitable extraction solvent)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-
octanol and a molar excess of glacial acetic acid (e.g., 1.5 to 2 equivalents).

o Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the
reaction mixture.

o Reflux: Heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by
thin-layer chromatography (TLC).

o Workup:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with diethyl ether.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the excess acetic acid and sulfuric acid), and finally with brine.

o Dry the organic layer over anhydrous sodium sulfate.
 Purification:
o Filter off the drying agent.
o Remove the solvent by rotary evaporation.
o The crude n-octyl acetate can be purified by fractional distillation under reduced pressure.

Biological Significance and Applications

n-Octyl acetate is a naturally occurring ester found in citrus fruits and is used as a flavoring and
fragrance agent.[1] In a research context, it has been a target molecule in metabolic
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engineering studies. For instance, engineered Escherichia coli has been used for the
biosynthesis of n-octyl acetate. This involves the heterologous expression of genes to create a
synthetic pathway for its production.

Mandatory Visualizations
Fischer Esterification of 1-Octanol

The following diagram illustrates the chemical reaction for the synthesis of n-octyl acetate.
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Fischer Esterification of 1-Octanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Octyl acetate - Wikipedia [en.wikipedia.org]
e 2. ez.restek.com [ez.restek.com]

« To cite this document: BenchChem. [A Technical Guide to Octyl Acetate Isomers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15366383#4-octyl-acetate-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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